Cas no 941922-69-6 (N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 941922-69-6
• MF: C₁₈H₁₄F₂N₂OS₂
• MW: 376.443368434906
• CID: 5979916
• PubChem ID: 16899841
• Update Time: 2025-05-22

N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• 4-Thiazoleacetamide, N-(3-fluorophenyl)-2-[[(4-fluorophenyl)methyl]thio]-
• N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(3-fluorophenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• AKOS024641382
• 2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)-N-(3-fluorophenyl)acetamide
• 941922-69-6
• F2336-0194

• Inchi： 1S/C18H14F2N2OS2/c19-13-6-4-12(5-7-13)10-24-18-22-16(11-25-18)9-17(23)21-15-3-1-2-14(20)8-15/h1-8,11H,9-10H2,(H,21,23)
• InChI Key： ABQWXNTXYCBUBM-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(F)=C2)=O)N=C1SCC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.05156175g/mol
• Monoisotopic Mass: 376.05156175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 12.66±0.70(Predicted)

Additional information on N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

Comprehensive Overview of N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide (CAS No. 941922-69-6)

N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide, with the CAS number 941922-69-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring and fluorophenyl groups, which are known for their bioactivity and stability. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

The compound's structure includes a methylsulfanyl linkage, which enhances its reactivity and binding affinity to biological targets. This characteristic makes it a promising candidate for developing enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in addressing challenges such as antimicrobial resistance and pest control, topics highly searched in scientific databases and AI-driven platforms like Google Scholar and PubMed.

One of the key advantages of N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide is its versatility. It can be tailored for specific applications, such as cancer therapeutics or herbicide development, aligning with current trends in precision medicine and sustainable agriculture. Users frequently search for terms like "fluorinated thiazole derivatives" or "sulfanyl-thiazole acetamide uses," reflecting the compound's niche yet impactful role in modern science.

From a synthetic chemistry perspective, the compound's CAS No. 941922-69-6 serves as a critical identifier for researchers sourcing high-purity samples. Its synthesis involves multi-step reactions, often requiring expertise in heterocyclic chemistry and fluorination techniques. These processes are frequently discussed in academic forums and patent filings, underscoring the compound's technical complexity and commercial value.

In conclusion, N-(3-fluorophenyl)-2-(2-{(4-fluorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide represents a cutting-edge example of how fluorinated heterocycles can drive innovation in life sciences. Its CAS number 941922-69-6 ensures traceability and quality control, while its structural features open doors to groundbreaking applications. As interest in bioactive small molecules continues to rise, this compound is poised to remain a focal point in research and development.